Cas no 560998-07-4 (Benzenamine, 4-[(2,5-dimethylphenyl)thio]-)

• Product Name: Benzenamine, 4-[(2,5-dimethylphenyl)thio]-
• CAS No: 560998-07-4
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• CID: 5232287
• Update Time: 2026-03-07

Benzenamine, 4-[(2,5-dimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2,5-dimethylphenyl)thio]-

• Inchi： 1S/C14H15NS/c1-10-3-4-11(2)14(9-10)16-13-7-5-12(15)6-8-13/h3-9H,15H2,1-2H3
• InChI Key： UWKDGHXHOROFIZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC2=CC(C)=CC=C2C)C=C1

Additional information on Benzenamine, 4-[(2,5-dimethylphenyl)thio]-

Comprehensive Overview of Benzenamine, 4-[(2,5-dimethylphenyl)thio]- (CAS No. 560998-07-4)

Benzenamine, 4-[(2,5-dimethylphenyl)thio]- (CAS No. 560998-07-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also referred to as 4-[(2,5-dimethylphenyl)thio]aniline, features a unique molecular structure combining an aromatic amine with a thioether linkage. Its versatility and potential applications make it a subject of ongoing research and industrial interest.

The molecular formula of Benzenamine, 4-[(2,5-dimethylphenyl)thio]- is C₁₄H₁₅NS, with a molecular weight of 229.34 g/mol. The compound's structure includes a benzene ring substituted with an amino group and a thioether bridge connected to a 2,5-dimethylphenyl moiety. This configuration imparts distinct chemical properties, such as moderate solubility in organic solvents and stability under standard conditions. Researchers often explore its reactivity in cross-coupling reactions and catalytic transformations, which are critical in synthetic chemistry.

One of the most prominent applications of Benzenamine, 4-[(2,5-dimethylphenyl)thio]- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery and medicinal chemistry. For instance, derivatives of this compound have been investigated for their potential as enzyme inhibitors or receptor modulators, addressing conditions such as inflammation and metabolic disorders. The growing demand for novel therapeutic agents has further highlighted its importance.

In addition to pharmaceuticals, Benzenamine, 4-[(2,5-dimethylphenyl)thio]- finds utility in agrochemical formulations. Its derivatives are explored for their role in pest control and crop protection, aligning with the global push for sustainable agriculture. The compound's ability to interact with biological targets in pests while minimizing environmental impact makes it a candidate for next-generation agrochemicals. This aligns with current trends focusing on green chemistry and eco-friendly solutions.

The material science sector also benefits from the unique properties of Benzenamine, 4-[(2,5-dimethylphenyl)thio]-. Researchers are investigating its incorporation into advanced polymers and functional materials, where its aromatic and thioether groups contribute to enhanced thermal stability and mechanical performance. Such materials are increasingly relevant in industries like electronics, automotive, and aerospace, where high-performance components are essential.

From a market perspective, the demand for Benzenamine, 4-[(2,5-dimethylphenyl)thio]- is expected to rise, driven by its diverse applications and the expansion of end-use industries. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while ensuring cost-effectiveness and purity. Regulatory compliance and quality control remain critical factors, particularly in pharmaceutical and agrochemical applications where stringent standards apply.

Recent advancements in synthetic methodologies have improved the accessibility of Benzenamine, 4-[(2,5-dimethylphenyl)thio]-, with techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis gaining traction. These innovations not only enhance yield and efficiency but also align with the principles of sustainable chemistry, reducing waste and energy consumption. As a result, the compound is becoming more viable for large-scale production.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of Benzenamine, 4-[(2,5-dimethylphenyl)thio]- is crucial. Studies have shown that modifications to its aromatic or thioether components can significantly alter its biological and chemical properties. This knowledge is instrumental in designing derivatives with tailored functionalities, whether for drug development or material innovation.

In conclusion, Benzenamine, 4-[(2,5-dimethylphenyl)thio]- (CAS No. 560998-07-4) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, combined with ongoing research and industrial advancements, position it as a valuable asset in modern chemistry. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.